Chlorofluoroiodomethane as a potential candidate for parity violation measurements

Physical Chemistry Chemical Physics Pub Date: 2005-11-21 DOI: 10.1039/B510675C

Abstract

CHFClI is among the more favorable molecules for parity violation (PV) measurements in molecules. Despite the fact that calculated PV effects are two orders of magnitude smaller than in some organometallic compounds, CHFClI displays interesting features which could make possible a new experimental PV test on this molecule. Indeed, ultrahigh resolution spectroscopy using an ultrastable CO2 laser is favored by several intrinsic properties of this molecule. For example, the high vapor pressure of CHFClI allows investigation by supersonic beam spectroscopy. Indeed, the spectroscopic constants have been accurately determined by microwave and millimetre wave spectroscopy. This is important for the subsequent selection of an appropriate absorption band of CHFClI that could be brought to coïncide with the absorption of CO2. Partially resolved (+)- and (−)-CHFClI enantiomers with respectively 63.3 and 20.5% ee’s have been recently prepared and analyzed by molecular recognition using chiral hosts called cryptophanes. Finally, the S-(+)/R-(−) absolute configuration was ascertained by vibrational circular dichroïsm (VCD) in the gas phase.

Graphical abstract: Chlorofluoroiodomethane as a potential candidate for parity violation measurements
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